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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B1159575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Acetoxy-4-cadinen-8-one is a sesquiterpenoid compound that has been noted in chemical

databases. This technical guide serves to consolidate the currently available information on its

discovery and characterization. Sesquiterpenoids, a class of C15 terpenoids, are widely

distributed in the plant kingdom and are known for their diverse chemical structures and

significant biological activities. The cadinane skeleton, a bicyclic sesquiterpenoid framework, is

a common structural motif found in many natural products. While the specific details

surrounding the initial discovery and comprehensive characterization of 3-Acetoxy-4-cadinen-
8-one are not extensively documented in publicly accessible scientific literature, this guide

provides the foundational knowledge that has been gathered.

Chemical Identity and Properties
A summary of the key identifiers and physicochemical properties for 3-Acetoxy-4-cadinen-8-
one is presented below.
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Property Value Source

Chemical Name 3-Acetoxy-4-cadinen-8-one -

CAS Number 923950-05-4 [1]

Molecular Formula C₁₇H₂₆O₃ [1]

Molecular Weight 278.39 g/mol -

Compound Type Sesquiterpenoid -

Discovery and Natural Source
Information from chemical suppliers indicates that 3-Acetoxy-4-cadinen-8-one is a natural

product isolated from Eupatorium adenophorum, also known as Ageratina adenophora.[2][3][4]

[5][6] This plant is a perennial herb belonging to the Asteraceae family and is a well-

documented source of a variety of cadinane-type sesquiterpenoids.[7] However, a primary

research publication detailing the specific isolation and structure elucidation of 3-Acetoxy-4-
cadinen-8-one from this plant could not be identified in the course of this review.

Characterization
Due to the absence of a primary scientific publication, detailed experimental protocols and

comprehensive characterization data for 3-Acetoxy-4-cadinen-8-one are not available. The

structural characterization of novel natural products typically involves a combination of

spectroscopic techniques.

General Experimental Workflow for Sesquiterpenoid
Isolation
The isolation of cadinane sesquiterpenoids from plant material generally follows a standard

workflow. A hypothetical workflow for the isolation of 3-Acetoxy-4-cadinen-8-one from

Eupatorium adenophorum is depicted below.
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General Workflow for Sesquiterpenoid Isolation

Plant Material (Eupatorium adenophorum)

Extraction (e.g., with Methanol)

Crude Extract

Solvent Partitioning

Fractionation (e.g., Column Chromatography)

Purification (e.g., HPLC)

Isolated 3-Acetoxy-4-cadinen-8-one

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of sesquiterpenoids from a plant source.

Spectroscopic Analysis
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The structural elucidation of a novel compound like 3-Acetoxy-4-cadinen-8-one would rely on

the following spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for

determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as

COSY, HSQC, and HMBC would be used to establish the connectivity between protons and

carbons.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular formula of the compound.

Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups

present in the molecule, such as carbonyl (C=O) and ester (C-O) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information

about any chromophores present in the molecule.

Unfortunately, specific spectroscopic data for 3-Acetoxy-4-cadinen-8-one is not available in

the reviewed literature.

Biological Activity
There is no specific information available in the scientific literature regarding the biological

activity or potential signaling pathways of 3-Acetoxy-4-cadinen-8-one. However, other

cadinane sesquiterpenes isolated from Eupatorium adenophorum have been reported to

exhibit various biological activities, including antifungal and cytotoxic effects.[3][4] This

suggests that 3-Acetoxy-4-cadinen-8-one could also possess interesting biological properties

that warrant investigation.

Conclusion
3-Acetoxy-4-cadinen-8-one is a sesquiterpenoid that has been putatively isolated from

Eupatorium adenophorum. While its chemical identity is established with a CAS number, the

primary scientific literature detailing its discovery, the experimental protocols for its isolation

and characterization, and any evaluation of its biological activity is not currently available. The

information presented in this guide is based on data from chemical suppliers and the general

knowledge of natural product chemistry. Further research and publication of the complete
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characterization and biological evaluation of this compound are necessary to fully understand

its properties and potential applications. Researchers interested in this compound are

encouraged to perform their own isolation and characterization or to seek out the original

researchers who may have unpublished data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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